Cas no 88901-38-6 (Mogroside IIe)

• Product Name: Mogroside IIe
• CAS No: 88901-38-6
• MF: C₄₂H₇₂O₁₄
• MW: 801.0126953125
• CID: 727330
• PubChem ID: 133562593
• Update Time: 2024-10-26

Mogroside IIe Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,9b,10a,11a,24R)-11,25-dihydroxy-9-methyl-19-norlanost-5-ene-3,24-diylbis-
• Mogroside IIe
• (3beta,9beta,10alpha,11alpha,24R)-11,25-Dihydroxy-9-methyl-19-norlanost-5-ene-3,24-diyl bis-beta-D-glucopyranoside
• Mogroside II E
• (2R,3R,4S,5S,6R)-2-[[(3S,8R,9R,10R,11R,13R,14S,17R)-11-Hydroxy-17-[(2R,5R)-6-hydroxy-6-methyl-5-[(2S
• (3β,9β,10α,11α,24R)-11,25-Dihydroxy-9-methyl-19-norlanost-5-ene-3,24-diyl bis-β-D-glucopyranoside (ACI)
• 19-Norlanostane, β-D-glucopyranoside deriv. (ZCI)
• Mogroside II-E
• CS-0090776
• CHEMBL227927
• AKOS040760127
• (2R,3R,4S,5S,6R)-2-[[(3S,8S,9R,10R,11R,13R,14S,17R)-11-hydroxy-17-[(2R,5R)-6-hydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyheptan-2-yl]-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• AC-34437
• 88901-38-6
• HY-N6814
• MogrosideIIE
• CHEBI:145198
• MS-31477
• 7-OXOMOGROSIDE II E
• DTXSID801317286

• Inchi： 1S/C42H72O14/c1-20(9-13-29(39(4,5)52)56-37-35(51)33(49)31(47)25(19-44)54-37)21-15-16-40(6)26-12-10-22-23(42(26,8)27(45)17-41(21,40)7)11-14-28(38(22,2)3)55-36-34(50)32(48)30(46)24(18-43)53-36/h10,20-21,23-37,43-52H,9,11-19H2,1-8H3/t20-,21-,23-,24-,25-,26+,27-,28+,29-,30-,31-,32+,33+,34-,35-,36+,37+,40+,41-,42+/m1/s1
• InChI Key： WVXIMWMLKSCVTD-JLRHFDOOSA-N
• SMILES： C[C@]12[C@@H]3CC[C@@H](C(C3=CC[C@H]1[C@@]1(CC[C@H]([C@H](C)CC[C@H](C(O)(C)C)O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@]1(C[C@H]2O)C)C)(C)C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 800.49220697 g/mol
• Monoisotopic Mass: 800.49220697 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 239
• Molecular Weight: 801.0
• XLogP3: 2.2

Experimental Properties

• Color/Form: Powder
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 907.8±65.0 °C at 760 mmHg
• Flash Point: 502.8±34.3 °C
• Solubility: Insuluble (9.6E-4 g/L) (25 ºC),
• PSA: 239.22000
• LogP: 1.11980
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Mogroside IIe Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
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• Triterpenoids